Cas no 619-20-5 (3-Ethylbenzoic acid)
3-Ethylbenzoic acid structure
Product Name:3-Ethylbenzoic acid
CAS No:619-20-5
MF:C9H10O2
MW:150.174502849579
MDL:MFCD00045851
CID:821122
PubChem ID:96207
Update Time:2024-12-09
3-Ethylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethylbenzoic acid
- 3-Aminomethyl-benzoicacid
- DTXSID40210924
- EN300-96749
- Benzoic acid, 3-ethyl-
- HXUSUAKIRZZMGP-UHFFFAOYSA-N
- UNII-NK9G60IQ0A
- SY108271
- NSC59887
- Q27284916
- AKOS006344685
- BS-17343
- 619-20-5
- CHEMBL98321
- A4977
- SCHEMBL46935
- NSC-59887
- 3-ethyl benzoic acid
- FT-0632590
- NSC 59887
- 3-Athyl-benzoesaure
- NK9G60IQ0A
- 3-Ethyl-benzoic acid
- 3-ETHYLBENZOICACID
- BROMO-ACETICACID2-FORMYL-PHENYLESTER
- CS-0152530
- MFCD00045851
- m-Ethylbenzoic Acid; NSC 59887
- AE-562/43286916
- DTXCID70133415
- DB-054021
-
- MDL： MFCD00045851
- Inchi： 1S/C9H10O2/c1-2-7-4-3-5-8(6-7)9(10)11/h3-6H,2H2,1H3,(H,10,11)
- InChI Key： HXUSUAKIRZZMGP-UHFFFAOYSA-N
- SMILES： OC(C1=CC=CC(=C1)CC)=O
Computed Properties
- Exact Mass: 150.06800
- Monoisotopic Mass: 150.06808
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 37.3
Experimental Properties
- Density: 1,042 g/cm3
- Melting Point: 47°C
- Boiling Point: 271.51°C (estimate)
- Flash Point: Not available
- Refractive Index: 1.5345
- Solubility: DMSO (Slightly), Methanol (Slightly)
- PSA: 37.30000
- LogP: 1.94720
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
3-Ethylbenzoic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R36/37/38
- Storage Condition：Refrigerator
3-Ethylbenzoic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Ethylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E899765-1g |
3-Ethylbenzoic Acid |
619-20-5 | 1g |
$ 178.00 | 2023-09-07 | ||
| TRC | E899765-10g |
3-Ethylbenzoic Acid |
619-20-5 | 10g |
$ 1384.00 | 2023-09-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UC872-200mg |
3-Ethylbenzoic acid |
619-20-5 | 99% | 200mg |
668.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UC872-1g |
3-Ethylbenzoic acid |
619-20-5 | 99% | 1g |
2000.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UC872-50mg |
3-Ethylbenzoic acid |
619-20-5 | 99% | 50mg |
269.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UC872-250mg |
3-Ethylbenzoic acid |
619-20-5 | 99% | 250mg |
1075CNY | 2021-05-07 | |
| Alichem | A019064104-250mg |
3-Ethylbenzoic acid |
619-20-5 | 95% | 250mg |
$680.00 | 2023-09-01 | |
| Alichem | A019064104-500mg |
3-Ethylbenzoic acid |
619-20-5 | 95% | 500mg |
$980.00 | 2023-09-01 | |
| Alichem | A019064104-1g |
3-Ethylbenzoic acid |
619-20-5 | 95% | 1g |
$1685.00 | 2023-09-01 | |
| eNovation Chemicals LLC | Y0996050-5g |
3-Ethylbenzoic acid |
619-20-5 | 95% | 5g |
$800 | 2024-08-02 |
3-Ethylbenzoic acid Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
619-20-5 (3-Ethylbenzoic acid) Related Products
- 536-66-3(4-Isopropylbenzoic acid)
- 2438-05-3(4-n-Propylbenzoic acid)
- 586-42-5(3-Acetylbenzoic acid)
- 586-89-0(4-Acetylbenzoic acid)
- 46112-46-3(4-(2-Hydroxyethyl)benzoic acid)
- 619-64-7(4-Ethylbenzoic acid)
- 320730-08-3(3-(2-hydroxyethyl)benzoic acid)
- 3854-90-8(3,5-diethylbenzoic acid)
- 3010-83-1(Benzoic acid,3,3'-methylenebis-)
- 286367-70-2(Benzoic acid,4-(ethyl-1-13C)- (9CI))
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
